Cas no 2137818-99-4 (4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid)

• Product Name: 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid
• CAS No: 2137818-99-4
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6546946
• PubChem ID: 165832132
• Update Time: 2025-06-08

4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({8-oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid
• EN300-740758
• 2137818-99-4
• 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid

• Inchi： 1S/C12H17NO4/c14-10(2-1-3-11(15)16)13-8-5-9-6-4-7(6)12(8)17-9/h6-9,12H,1-5H2,(H,13,14)(H,15,16)
• InChI Key： AKZGESWRQUDGCF-UHFFFAOYSA-N
• SMILES： O1C2CC(C1C1CC12)NC(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid

Introduction to 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic Acid (CAS No: 2137818-99-4)

4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With a CAS number of 2137818-99-4, this molecule represents a unique structural framework that combines a tricyclic system with an amide functionalities, making it a promising candidate for various biochemical applications. The compound's intricate cyclic structure and the presence of both carbamoyl and carboxylic acid moieties offer multiple sites for chemical modification and biological interaction, which are critical for drug discovery and development.

The tricyclic backbone of 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid is particularly noteworthy due to its rigidity and potential for binding to biological targets with high specificity. This structural motif has been increasingly explored in recent years for its ability to mimic natural products and scaffold-like molecules, which are often key components in the design of novel therapeutic agents. The oxatricyclic system, in particular, introduces a level of complexity that can enhance binding affinity and selectivity, making it an attractive feature for medicinal chemists.

In the realm of drug discovery, the incorporation of such complex cyclic structures into lead compounds has shown promise in overcoming issues related to solubility and metabolic stability. The presence of the carbamoyl group in 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid not only provides a site for further derivatization but also contributes to the overall hydrogen bonding capacity of the molecule, which is crucial for interactions with biological macromolecules such as proteins and enzymes. This feature has been leveraged in the design of peptidomimetics and protease inhibitors, where precise control over molecular interactions is essential.

The carboxylic acid moiety at the end of the molecule further enhances its utility as a synthetic intermediate. Carboxylic acids are versatile functional groups that can participate in a wide range of chemical reactions, including esterification, amidation, and coupling reactions via peptide bond formation. These reactions are fundamental in constructing more complex molecules and have been widely used in both academic research and industrial drug development processes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid with greater accuracy before experimental validation is necessary. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways and cancer progression. These findings align with current trends in drug discovery where targeting multiple disease-related pathways simultaneously is becoming increasingly important.

The synthesis of 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid presents unique challenges due to its complex tricyclic core and multiple functional groups. However, recent methodologies have emerged that facilitate the construction of such intricate molecules with high yields and purity. For instance, transition metal-catalyzed cyclization reactions have been employed to form the oxatricyclic system efficiently, while protecting group strategies have been developed to ensure selective modification of the amide and carboxylic acid functionalities.

The pharmacological potential of this compound has not gone unnoticed by academic institutions and pharmaceutical companies alike. Several research groups have reported on derivatives of 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid that exhibit promising biological activity in preclinical models. These studies have highlighted its potential as a scaffold for further optimization towards therapeutic applications in areas such as oncology and immunology.

In conclusion, 4-({8-Oxatricyclo[3.2.1.0,2,4]octan-6-yl}carbamoyl)butanoic acid (CAS No: 2137818-99-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features combined with its synthetic accessibility make it a valuable tool for chemists working on drug discovery projects aimed at addressing complex diseases.